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Compound of Interest

Compound Name: (6-Nitroquinolin-2-yl)methanol

Cat. No.: B1610250 Get Quote

As a Senior Application Scientist, this guide provides essential, field-proven safety protocols for

handling (6-Nitroquinolin-2-yl)methanol (CAS No. 889944-45-0). The information herein is

designed to empower researchers, scientists, and drug development professionals to work

safely by understanding the causality behind each procedural step. Given the absence of a

comprehensive, published safety profile for this specific molecule, our recommendations are

grounded in a conservative risk assessment based on its structural class: quinoline derivatives

and aromatic nitro-compounds.

Hazard Assessment and Risk Profile
(6-Nitroquinolin-2-yl)methanol belongs to two chemical classes with well-documented

hazards. The quinoline core is associated with potential carcinogenicity and organ toxicity,

while the aromatic nitro-group often confers toxic properties, including rapid absorption through

the skin and the potential to induce methemoglobinemia.[1][2][3] Therefore, we must assume

this compound presents significant health risks until proven otherwise.

A critical analysis of structurally analogous compounds, such as 6-Nitroquinoline, reveals

hazards including being harmful if swallowed, harmful in contact with skin, harmful if inhaled,

and being a suspected carcinogen.[3] The parent quinoline structure is also a suspected

mutagen and known irritant.[2][4] Consequently, a robust and multi-layered approach to

exposure prevention is mandatory.
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Table 1: Chemical and Physical Properties of (6-Nitroquinolin-2-yl)methanol

Property Value Source

CAS Number 889944-45-0 [5][6]

Molecular Formula C₁₀H₈N₂O₃ [5][6]

Molecular Weight 204.18 g/mol [5][6]

Storage
Sealed in dry, Room

Temperature
[5][6]

The Hierarchy of Controls: Your Primary Defense
Personal Protective Equipment (PPE) is the final barrier between you and a potential hazard.

Its effectiveness depends entirely on the successful implementation of higher-level controls.

Engineering Controls (Most Effective): The primary method for containment must be a

certified chemical fume hood. All manipulations of solid (6-Nitroquinolin-2-yl)methanol or

its solutions must occur within the fume hood to control airborne powders and vapors.[7][8]

Ensure an ANSI-compliant safety shower and eyewash station are located within a 10-

second travel distance.[9][10]

Administrative Controls: Never work alone when handling this compound. All procedures

must be documented in a formal Standard Operating Procedure (SOP) specific to your

laboratory's processes. Designate a specific area within the fume hood for this work to

prevent cross-contamination.

Personal Protective Equipment (PPE): The Essential
Barrier
The selection of PPE is not a checklist; it is a system designed to provide comprehensive

protection based on the inferred risk profile.

Eye and Face Protection: Standard safety glasses are insufficient. Due to the risk of severe

eye damage from related compounds and the potential for splashes or airborne powder, both
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chemical splash goggles and a full-face shield are required.[11][12] The face shield protects

the goggles and the rest of the face from contamination.

Skin and Body Protection:

Gloves: Aromatic nitro-compounds are known for their ability to be absorbed through the

skin.[1] Therefore, a single pair of gloves is not adequate. Double-gloving with nitrile

gloves (minimum 4-5 mil thickness) is mandatory. This practice provides a backup barrier

and allows for the safe removal of the outer glove if contamination is suspected, without

exposing the skin. Inspect gloves for any signs of degradation or puncture before and

during use.

Lab Coat/Gown: A clean, 100% cotton lab coat with tight-fitting cuffs is the minimum

requirement. For procedures involving larger quantities (>1 gram) or a significant risk of

splashing, a chemically resistant apron must be worn over the lab coat.[13]

Respiratory Protection: All work should be performed within a fume hood, which serves as

the primary respiratory control. If, under exceptional and fully risk-assessed circumstances,

work must be conducted outside a hood, a NIOSH-approved respirator with P100

(particulate) and organic vapor cartridges is required.[9][12] Fit-testing and proper training

are essential for respirator use.

Procedural Guidance for Safe Handling
Adherence to a strict, logical workflow is critical for preventing exposure and contamination.

Preparation Donning Sequence

Verify Fume Hood
& Emergency Equipment

1. Lab Coat
/ Gown

2. Inner Pair
of Nitrile Gloves

3. Chemical
Splash Goggles 4. Face Shield

5. Outer Pair
of Nitrile Gloves

(over cuffs)

Click to download full resolution via product page

Caption: PPE Donning Sequence.
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Protocol: Weighing and Preparing a Solution of (6-
Nitroquinolin-2-yl)methanol

Preparation: In your designated fume hood, lay down a fresh sheet of absorbent bench

paper. Assemble all necessary equipment: spatula, anti-static weigh boat, beaker, stir bar,

wash bottle with solvent, and waste container.

Don PPE: Follow the PPE Donning Sequence diagram precisely.

Weighing: Retrieve the stock container. Open it slowly inside the hood. Use a clean spatula

to carefully transfer the approximate amount of solid to the weigh boat. Do not tap the

container. Close the stock container immediately.

Dissolving: Place the weigh boat into the beaker. Use the wash bottle to rinse the weigh boat

with the desired solvent, ensuring all solid is transferred into the beaker. Add the remaining

solvent and the stir bar. Place on a stir plate.

Initial Decontamination: While the solution is mixing, decontaminate the spatula with a

solvent-moistened wipe. Place the wipe and the used weigh boat into the designated solid

hazardous waste container.

Task Completion: Once the task is complete, ensure all containers are sealed and the work

area is clean.

Doff PPE: Follow the Doffing Sequence diagram to remove PPE, avoiding self-

contamination.

Hygiene: Immediately wash hands thoroughly with soap and water.[11][14]

Doffing Sequence (In Lab) Exit Lab

1. Remove Outer Gloves
(Turn inside out) 2. Remove Face Shield 3. Remove Goggles 4. Remove Lab Coat

(Roll away from body)
5. Remove Inner Gloves

(Turn inside out)
Wash Hands
Thoroughly
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1610250?utm_src=pdf-body
https://www.benchchem.com/product/b1610250?utm_src=pdf-body
https://aksci.com/sds/5429BB_SDS.pdf
https://www.methanex.com/wp-content/uploads/UL-METHANOL-ID_IGHS_EN_3.8.2024.pdf
https://www.benchchem.com/product/b1610250?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: PPE Doffing Sequence.

Emergency Response and Decontamination
Immediate and correct action is vital in an emergency.

Table 2: Emergency Exposure Protocols

Exposure Type Immediate Action

Skin Contact

Immediately move to the safety shower.[10]

Remove all contaminated clothing while flushing

the affected area with copious amounts of water

for at least 15 minutes. Seek immediate medical

attention.[11][12]

Eye Contact

Immediately move to the eyewash station.[10]

Hold eyelids open and flush with water for at

least 15 minutes. Remove contact lenses if it is

safe to do so. Seek immediate medical

attention.[11]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

provide the Safety Data Sheet or chemical

information to the responders.[11][12]

Spill Management
Caption: Spill Response Flowchart.

Waste Disposal
All materials that have come into contact with (6-Nitroquinolin-2-yl)methanol must be

considered hazardous waste.
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Waste Segregation: Maintain separate, clearly labeled, and sealed waste containers for:

Solid Waste: Contaminated gloves, wipes, weigh boats, and unused solid compound.

Liquid Waste: Unused solutions and solvent rinses. Do not mix incompatible waste

streams.

Disposal Protocol: All waste must be disposed of through your institution's Environmental

Health and Safety (EHS) department.[11][12] Do not pour any solution down the drain.

Contaminated PPE must be placed in the solid waste stream, not the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1610250#personal-protective-equipment-for-handling-6-nitroquinolin-2-yl-methanol
https://www.benchchem.com/product/b1610250#personal-protective-equipment-for-handling-6-nitroquinolin-2-yl-methanol
https://www.benchchem.com/product/b1610250#personal-protective-equipment-for-handling-6-nitroquinolin-2-yl-methanol
https://www.benchchem.com/product/b1610250#personal-protective-equipment-for-handling-6-nitroquinolin-2-yl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

